2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine

• IUPAC Name: 4-(3,5-dichlorophenoxy)-2-[(2,4-dichlorophenyl)methylsulfanyl]-5-methoxypyrimidine
• InChI: InChI=1S/C18H12Cl4N2O2S/c1-25-16-8-23-18(27-9-10-2-3-11(19)7-15(10)22)24-17(16)26-14-5-12(20)4-13(21)6-14/h2-8H,9H2,1H3
• InChI Key: IGRSXDYYQUWMIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C(N=C1OC2=CC(=CC(=C2)Cl)Cl)SCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H12Cl4N2O2S
• Molecular Weight: 462.2 g/mol
• CAS No.: 339275-90-0

Description

2-[(2,4-Dichlorobenzyl)sulfanyl]-4-(3,5-dichlorophenoxy)-5-methoxypyrimidine is a useful research compound. Its molecular formula is C18H12Cl4N2O2S and its molecular weight is 462.17. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Sulfanyl-Substituted Compounds

  Research by Watanabe et al. (2010) involved the synthesis of sulfanyl-substituted bicyclic dioxetanes, which could be further oxidized to produce sulfinyl- and sulfonyl-substituted dioxetanes. These compounds were thermally stable and exhibited chemiluminescence when decomposed in the presence of a base (Watanabe et al., 2010).

• Crystal Structure and Cytotoxic Activity

  Stolarczyk et al. (2018) synthesized novel 4-thiopyrimidine derivatives, characterized by NMR, IR, mass spectroscopies, and single-crystal X-ray diffraction. These compounds, including variations of sulfanyl-substituted pyrimidines, showed varying degrees of cytotoxicity against several cell lines (Stolarczyk et al., 2018).

• Antiviral Activity of Sulfanylpyrimidine Derivatives

  Holý et al. (2002) explored 6-[2-(phosphonomethoxy)alkoxy]pyrimidines with different substituents, including methylsulfanyl, and their antiviral activity against a range of viruses. The study found that oxygen substitution at the position 6 of the pyrimidine ring enhanced antiviral activity (Holý et al., 2002).

Chemical Analysis Techniques

• HPLC Analysis of Pyrimidine Derivatives

  Vergin and Bishop (1980) developed an HPLC-analytical method for the determination of pyrimidine derivatives in biological samples, demonstrating the importance of sensitive analytical techniques in studying these compounds (Vergin & Bishop, 1980).

• Solubility Measurement

  Liu et al. (2010) conducted an experimental measurement of the solubility of 2,4-dichloro-5-methoxypyrimidine in various solvents, highlighting the significance of understanding the solubility characteristics of such compounds for various applications (Liu et al., 2010).

Applications in Drug Design and Pharmacology

• Synthesis of Antifolate Drugs: Balasubramani et al. (2007) studied the crystal structures of pyrimethamine, an antifolate drug, and its derivatives. This work underscores the relevance of pyrimidine derivatives in the design and synthesis of pharmacological agents (Balasubramani et al., 2007).